Cas no 1119899-59-0 (6-Quinolinecarboxaldehyde, 4-(5-formyl-2-thienyl)-)

• Product Name: 6-Quinolinecarboxaldehyde, 4-(5-formyl-2-thienyl)-
• CAS No: 1119899-59-0
• MF: C₁₅H₉NO₂S
• MW: 267.302462339401
• CID: 2130074
• Update Time: 2023-11-19

6-Quinolinecarboxaldehyde, 4-(5-formyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(5-formylthiophen-2-yl)quinoline-6-carbaldehyde
• CID 87633442
• 6-Quinolinecarboxaldehyde, 4-(5-formyl-2-thienyl)-

• Inchi： 1S/C15H9NO2S/c17-8-10-1-3-14-13(7-10)12(5-6-16-14)15-4-2-11(9-18)19-15/h1-9H
• InChI Key： MEGWJQSIOLIQME-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CN=C2C=CC(C=O)=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Topological Polar Surface Area: 75.3

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 491.8±45.0 °C(Predicted)
• pka: 3.80±0.49(Predicted)